6-Fluoro-6-methyl-1,4-oxazepane

• IUPAC Name: 6-fluoro-6-methyl-1,4-oxazepane
• InChI: InChI=1S/C6H12FNO/c1-6(7)4-8-2-3-9-5-6/h8H,2-5H2,1H3
• InChI Key: OLRSBCAZNRXORK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CNCCOC1)F
• Molecular Formula: C6H12FNO
• Molecular Weight: 133.16 g/mol

Description

“6-Fluoro-6-methyl-1,4-oxazepane” is a chemical compound with the CAS Number: 1783509-43-2. It has a molecular weight of 133.17 and its IUPAC name is 6-fluoro-6-methyl-1,4-oxazepane. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for “6-Fluoro-6-methyl-1,4-oxazepane” is 1S/C6H12FNO/c1-6(7)4-8-2-3-9-5-6/h8H,2-5H2,1H3. This indicates that the compound contains six carbon atoms, twelve hydrogen atoms, one fluorine atom, one nitrogen atom, and one oxygen atom.

Scientific Research Applications

Organocatalytic Asymmetric Mannich Reaction

6-Fluoro-6-methyl-1,4-oxazepane is involved in an organocatalyzed asymmetric Mannich reaction of 3-fluorooxindoles with dibenzo[b,f][1,4]oxazepines, resulting in various cyclic amines with chiral tetrasubstituted C‒F stereocenters. This reaction, catalyzed by bifunctional Cinchona alkaloid-derived thiourea catalyst, demonstrates significant yields, diastereo- and enantioselectivities (Li, Lin, & Du, 2019).

Synthesis of 1,4-oxazepanes

Research demonstrates the synthesis of 1,4-oxazepanes, including variants like 6-Fluoro-6-methyl-1,4-oxazepane, through various chemical processes. For instance, 3-aryl-4-methylmorpholinium-4-methylides undergo fluoride-ion induced desilylation, leading to the formation of 1,4-oxazepanes (Kitano, Shirai, & Sato, 1991).

Hypervalent Fluoroiodine Reagent Application

A study explores the use of a hypervalent fluoroiodane for the regiodivergent synthesis of dihydroxazines and fluorinated oxazepanes, including variants of 6-Fluoro-6-methyl-1,4-oxazepane. This reaction is noteworthy for its moderate to good yields and controlled selectivity based on allylaminoethanol substituents (Yang, Shi, Chen, & Ding, 2021).

Lipase Catalyzed Regioselective Lactamization

In another study, the synthesis of N-Boc (2R)-1,4-oxazepane-2-carboxylic acid, involving a key step of lipase-catalyzed regioselective lactamization, is outlined. This synthesis process is a noteworthy application in the context of 6-Fluoro-6-methyl-1,4-oxazepane research (Aurell, Karlsson, Pontén, & Andersen, 2014).

Safety and Hazards

The safety information for “6-Fluoro-6-methyl-1,4-oxazepane” indicates that it has the following hazard statements: H226, H302, H314, H335. The precautionary statements include P210, P233, P240, P241, P242, P243, P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P370+P378, P403+P233, P403+P235, P405, P501. Please refer to the MSDS for more detailed safety information.